Cas no 921896-00-6 (3-methoxy-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(morpholin-4-yl)ethylbenzamide)

• Product Name: 3-methoxy-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(morpholin-4-yl)ethylbenzamide
• CAS No: 921896-00-6
• MF: C₂₄H₃₁N₃O₃
• MW: 409.521246194839
• CID: 5861501
• PubChem ID: 44024985
• Update Time: 2025-05-24

3-methoxy-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(morpholin-4-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 3-methoxy-N-[2-(4-morpholinyl)-2-(1,2,3,4-tetrahydro-1-methyl-6-quinolinyl)ethyl]-
• AKOS004982317
• F2292-0266
• 3-methoxy-N-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-morpholinoethyl)benzamide
• 3-methoxy-N-[2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(morpholin-4-yl)ethyl]benzamide
• 921896-00-6
• 3-methoxy-N-[2-(1-methyl-3,4-dihydro-2H-quinolin-6-yl)-2-morpholin-4-ylethyl]benzamide
• 3-methoxy-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(morpholin-4-yl)ethylbenzamide

• Inchi： 1S/C24H31N3O3/c1-26-10-4-6-18-15-19(8-9-22(18)26)23(27-11-13-30-14-12-27)17-25-24(28)20-5-3-7-21(16-20)29-2/h3,5,7-9,15-16,23H,4,6,10-14,17H2,1-2H3,(H,25,28)
• InChI Key： HHCPVDLKCJYMQO-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)C(CNC(C1C=CC=C(C=1)OC)=O)C1C=CC2=C(C=1)CCCN2C

Computed Properties

• Exact Mass: 409.23654186g/mol
• Monoisotopic Mass: 409.23654186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 54Ų

Experimental Properties

• Density: 1.167±0.06 g/cm3(Predicted)
• Boiling Point: 619.9±55.0 °C(Predicted)
• pka: 14.48±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 3-methoxy-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(morpholin-4-yl)ethylbenzamide

3-Methoxy-N-[2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(morpholin-4-yl)ethyl]benzamide: A Comprehensive Overview

The compound with CAS No. 921896-00-6, commonly referred to as 3-methoxy-N-[2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(morpholin-4-yl)ethyl]benzamide, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its intricate structure, which includes a benzamide core substituted with a methoxy group and a morpholine-containing side chain. The presence of these functional groups makes it a promising candidate for various applications in drug discovery and materials science.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. Its unique chemical structure allows for interactions with various biological targets, including enzymes and receptors. For instance, researchers have explored its ability to inhibit certain kinases, which are critical in cellular signaling pathways. This property makes it a valuable tool in the study of diseases such as cancer and inflammatory disorders.

The synthesis of 3-methoxy-N-[2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(morpholin-4-yl)ethyl]benzamide involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the formation of the benzamide core through amide bond formation and the subsequent introduction of the morpholine-containing side chain via nucleophilic substitution reactions. The optimization of these steps has been a focus of recent research efforts to improve yield and purity.

In terms of applications, this compound has shown promise in the field of drug delivery systems. Its ability to form stable complexes with biomolecules has led to its investigation as a carrier for poorly soluble drugs. Additionally, its biocompatibility and controlled release properties make it a candidate for use in targeted drug delivery systems.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's properties. Molecular docking studies have revealed potential binding modes with various protein targets, providing insights into its mechanism of action. These findings have been instrumental in guiding further experimental studies aimed at validating its therapeutic potential.

Moreover, the environmental impact of this compound has been a topic of interest. Researchers have evaluated its biodegradability and toxicity profiles under various conditions. These studies are crucial for ensuring that its use in industrial and medical applications does not pose risks to human health or the environment.

In conclusion, 3-methoxy-N-[2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(morpholin-4-yll)ethyl]benzamide represents a versatile molecule with diverse applications across multiple disciplines. Its continued exploration through cutting-edge research methodologies will undoubtedly unlock new opportunities for its utilization in advancing scientific and technological frontiers.